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Compound of Interest

Compound Name: Cycloundecanone

Cat. No.: B1197894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a formal safety assessment or the advice of a qualified professional. All

laboratory work should be conducted in accordance with established safety protocols and

regulations.

Introduction
Cycloundecanone is a cyclic ketone with the chemical formula C₁₁H₂₀O. While its structural

analogs, such as cyclohexanone and cyclododecanone, are well-characterized, publicly

available data on the specific toxicity and biological effects of cycloundecanone is limited.

This guide provides a comprehensive overview of the known safety, handling, and

physicochemical properties of cycloundecanone, drawing from available safety data sheets

and chemical databases. Due to the scarcity of toxicological data, a precautionary approach to

handling is strongly recommended.

Physicochemical Properties
A summary of the key physical and chemical properties of cycloundecanone is presented in

Table 1. This information is essential for safe handling, storage, and experimental design.

Table 1: Physical and Chemical Properties of Cycloundecanone
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Property Value Reference

CAS Number 878-13-7 [1][2][3][4]

Molecular Formula C₁₁H₂₀O [1][2][3]

Molecular Weight 168.28 g/mol [1][2][3]

Appearance Data not available

Melting Point 9-10 °C [2]

Boiling Point 106 °C at 4 mmHg [2]

Density 0.898 g/mL at 25 °C [2]

Flash Point 205 °F (96.1 °C) [5]

Refractive Index n20/D 1.481 [2]

Solubility Data not available

Safety and Hazard Information
According to the available Safety Data Sheet (SDS), cycloundecanone is not classified as a

hazardous substance under the 2012 OSHA Hazard Communication Standard (29 CFR

1910.122). However, a critical point highlighted in the SDS is that 100% of the mixture consists

of ingredient(s) of unknown acute toxicity.[1] This lack of data necessitates that the substance

be handled with care, assuming it could be potentially hazardous.

Table 2: Hazard Identification and Precautionary Statements
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Hazard Class Classification Precautionary Statements

Acute Toxicity (Oral, Dermal,

Inhalation)
Unknown

P264: Wash hands thoroughly

after handling.

Skin Corrosion/Irritation Not classified

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Serious Eye Damage/Eye

Irritation
Not classified

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Respiratory or Skin

Sensitization
Not classified Data not available

Germ Cell Mutagenicity Not classified Data not available

Carcinogenicity Not classified Data not available

Reproductive Toxicity Not classified Data not available

Specific Target Organ Toxicity

(Single Exposure)
Not classified Data not available

Specific Target Organ Toxicity

(Repeated Exposure)
Not classified Data not available

Aspiration Hazard Not classified Data not available

Source: Santa Cruz Biotechnology, Inc. Safety Data Sheet[1]

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel. The following recommendations are based on the available SDS.[1]

Personal Protective Equipment (PPE)
A standardized workflow for donning and using PPE when handling cycloundecanone is

essential.
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Preparation Donning Sequence Safe Handling

Assess Risks
(Unknown Toxicity) Select Appropriate PPE Wear Protective Clothing Wear Protective Gloves Wear Safety Glasses

with Side Shields
Use NIOSH/MSHA Approved

Respirator (if needed)
Handle Cycloundecanone
in a Well-Ventilated Area
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Personal Protective Equipment (PPE) Workflow for Handling Cycloundecanone.

Safe Handling Practices
Ventilation: Always handle cycloundecanone in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation exposure.[1]

Avoid Contact: Avoid contact with skin, eyes, and clothing.

Hygiene: Wash hands thoroughly after handling.[1]

Ignition Sources: Keep away from heat and sources of ignition.

Storage Conditions
Container: Keep the container tightly closed in a dry and well-ventilated place.[1]

Temperature: Store at room temperature.[1]

Incompatible Materials: Avoid storage with strong oxidizing agents.[1]

Toxicity Information
As of the date of this guide, there is no specific toxicological data available for

cycloundecanone in the public domain. Studies on acute, sub-chronic, and chronic toxicity, as

well as mutagenicity, carcinogenicity, and reproductive toxicity, have not been found. The SDS

states "100% of the mixture consists of ingredient(s) of unknown toxicity".[1]

The absence of toxicity data underscores the importance of the precautionary principle in the

handling and use of this compound. Researchers should treat cycloundecanone as a
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substance of unknown toxicity and take all necessary precautions to minimize exposure.

Hazard Assessment for
Cycloundecanone

Search for
Toxicity Data

Specific Toxicity
Data Available?

Conclusion:
Data Deficient

(Unknown Toxicity)

No

Apply Precautionary Principle:
Treat as Potentially Hazardous

Implement Strict
Engineering and

Administrative Controls & PPE
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Logical Flow for Hazard Assessment of Cycloundecanone.

First Aid Measures
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In case of exposure, follow these first aid measures as outlined in the SDS.[1]

Table 3: First Aid Procedures for Cycloundecanone Exposure

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.

Skin Contact Wash skin with soap and water.

Eye Contact Wash with plenty of water.

Ingestion
Never give anything by mouth to an

unconscious person. Clean mouth with water.

Source: Santa Cruz Biotechnology, Inc. Safety Data Sheet[1]

It is always recommended to consult a physician if necessary after any exposure.[1]
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First Aid Response

Exposure Occurs

Identify Route of Exposure

Inhalation:
Move to fresh air, give oxygen

if breathing is difficult.

Inhalation

Skin Contact:
Wash with soap and water.

Skin

Eye Contact:
Flush with plenty of water.

Eye

Ingestion:
Clean mouth with water.

Do not give anything by mouth
to an unconscious person.

Ingestion

Seek Medical Attention
if Necessary

Click to download full resolution via product page

First Aid Workflow for Cycloundecanone Exposure.

Fire-Fighting Measures
Suitable Extinguishing Media: Use extinguishing measures that are appropriate to the local

circumstances and the surrounding environment.[1]

Specific Hazards: No information available.[1]

Hazardous Combustion Products: Carbon oxides.[1]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

Accidental Release Measures
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Personal Precautions: Ensure adequate ventilation, especially in confined areas.[1]

Environmental Precautions: See Section 12 for additional Ecological Information.[1]

Containment and Cleaning: Prevent further leakage or spillage if safe to do so. Pick up and

transfer to properly labeled containers.[1]

Ecological Information
The ecotoxicity of cycloundecanone is not well-documented. The available SDS suggests that

it may cause long-lasting harmful effects to aquatic life, with 100% of the mixture consisting of

components of unknown hazards to the aquatic environment.[1] Information on persistence,

degradability, bioaccumulation, and mobility is not available.[1]

Disposal Considerations
Disposal of cycloundecanone and its containers should be in accordance with all applicable

regional, national, and local laws and regulations.[1] Do not reuse the container.[1]

Conclusion
This technical guide summarizes the currently available safety, handling, and physicochemical

information for cycloundecanone. The most significant finding is the profound lack of

toxicological data for this compound. Therefore, all work with cycloundecanone should be

conducted under the assumption that it is potentially hazardous. Adherence to strict safety

protocols, including the use of appropriate personal protective equipment and engineering

controls, is paramount. Further research into the toxicological profile of cycloundecanone is

necessary to fully characterize its potential risks to human health and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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